Cas no 35599-83-8 (Tetradecyl sulfide)

• Product Name: Tetradecyl sulfide
• CAS No: 35599-83-8
• MF: C₂₈H₅₈S
• MW: 426.825128078461
• MDL: MFCD00026608
• CID: 318686
• PubChem ID: 87576646
• Update Time: 2025-04-19

Tetradecyl sulfide Chemical and Physical Properties

Names and Identifiers

• Tetradecane,1-(tetradecylthio)-
• Tetradecyl Sulfide
• 1-tetradecylsulfanyltetradecane
• N-TETRADECYL SULFIDE
• Ditetradecyl Sulfide
• Ditetradecyl sulphide
• ditetradecylsulfane
• Ditetradecyl-sulfid
• Myristyl Sulfide
• Tetradecane, 1,1'-thiobis-
• 1-(Tetradecylsulfanyl)tetradecane
• NSC12042
• OCTONCPZMJYQLP-UHFFFAOYSA-N
• 1-(Tetradecylsulfanyl)tetradecane #
• EINECS 252-634-4
• CS-0361306
• NSC 12042
• NS00029883
• AKOS024429025
• C28H58S
• DTXSID40189065
• D92398
• T0805
• MFCD00026608
• 35599-83-8
• NSC-12042
• SCHEMBL2353822
• Tetradecyl sulfide

• MDL： MFCD00026608
• Inchi： 1S/C28H58S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
• InChI Key： OCTONCPZMJYQLP-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 426.42600
• Monoisotopic Mass: 426.425923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 26
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.2

Experimental Properties

• Density: 0.845
• Melting Point: 52.0 to 55.0 deg-C
• Boiling Point: 496.7°Cat760mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.465
• PSA: 25.30000
• LogP: 11.12180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers